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Compound of Interest

Compound Name: Cethexonium bromide

Cat. No.: B155025

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the handling of Cethexonium bromide, including detailed operational
and disposal plans.

Chemical Identifier:

Name: Cethexonium bromide

Synonyms: N-Hexadecyl-2-hydroxy-N,N-dimethylcyclohexanaminium bromide,
Cethexoniumbromide, Biocidan

Molecular Formula: C24H50BrNO

Molecular Weight: 448.6 g/mol

Hazard Identification and Classification

Cethexonium bromide is classified as a hazardous substance with the following GHS
classifications:

 Toxic if swallowed (Acute Toxicity, Oral - Category 3)[1]

o Causes skin irritation (Skin Corrosion/Irritation - Category 2)[1]
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e May cause an allergic skin reaction (Skin Sensitization - Category 1)[1]
o Causes serious eye irritation (Serious Eye Damage/Eye Irritation - Category 2)[1]
o Harmful if inhaled (Acute Toxicity, Inhalation - Category 4)[1]

GHS Pictograms:

Danger

Hazard Statements:

o H301: Toxic if swallowed[1]

e H315: Causes skin irritation[1]

e H317: May cause an allergic skin reaction[1]

e H319: Causes serious eye irritation[1]

e H332: Harmful if inhaled[1]

Personal Protective Equipment (PPE)

A comprehensive barrier against exposure is necessary when handling Cethexonium
bromide. The following personal protective equipment is mandatory.
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PPE Category Specification

) Chemical safety goggles or a full-face shield.
Eye and Face Protection ) ]
Safety glasses must have side shields.[2][3]

Compatible, chemical-resistant gloves (e.g.,
) disposable nitrile gloves for incidental
Hand Protection _
exposure). For prolonged contact, consider

double-gloving or using more robust gloves.[2]

A chemical-resistant lab coat or apron. For
Body Protection larger quantities or risk of splashing, full

protective clothing is required.

A NIOSH/MSHA or European Standard EN 149
) ) approved respirator should be used when
Respiratory Protection ) ) S
handling the powder form, if ventilation is

inadequate, or if there is a risk of inhalation.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Cethexonium bromide is essential to maintain a safe
laboratory environment.

1. Preparation:

o Designated Area: All work with Cethexonium bromide must be conducted in a designated,
well-ventilated area, preferably within a chemical fume hood.[4]

o Safety Equipment Check: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.[5]

o Gather Materials: Assemble all necessary equipment, including PPE, spill containment
materials (e.g., inert absorbent material like sand or diatomite), and clearly labeled waste
disposal containers before beginning work.[4]

2. Handling:
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» Weighing: If weighing the solid form, do so in a ventilated enclosure or fume hood to
minimize dust generation.[5]

e Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid
splashing.

» General Handling: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke
in the handling area. Wash hands thoroughly after handling.[5]

3. Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
o Keep away from incompatible materials such as strong oxidizing agents.

 Recommended storage for the solid powder is at 0-4°C for the short term (days to weeks) or
-20°C for the long term (months to years).[7]

Experimental Workflow for Handling Cethexonium
Bromide
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Caption: Workflow for Safe Handling of Cethexonium Bromide.
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Emergency and Disposal Plan

1. First Aid Measures:

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4][5]

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing
Skin Contact contaminated clothing and shoes.[8] If skin

irritation or a rash occurs, get medical

advice/attention. Wash clothing before reuse.[5]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[4] If not

Inhalation ) ) o o )
breathing, give artificial respiration. If breathing
is difficult, give oxygen. Get medical attention.[5]
Do NOT induce vomiting. Rinse mouth with

) water.[4] Never give anything by mouth to an

Ingestion

unconscious person. Call a physician or poison

control center immediately.[5]

2. Spill Response:

o Small Spills: For small spills, absorb with a non-combustible, inert material (e.g., sand,
diatomite) and place in a suitable container for disposal.[4]

o Large Spills: Evacuate the area. Prevent further leakage or spillage if safe to do so. Do not
let the product enter drains. Wear appropriate PPE, including respiratory protection.

o Cleaning: After material pickup is complete, decontaminate surfaces and equipment by
scrubbing with alcohol.[4]
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3. Disposal Plan:

e Chemical Waste: Dispose of Cethexonium bromide and any contaminated materials in
accordance with local, state, and federal regulations.[4] Do not dispose of it down the drain
or with household waste.

o Container Disposal: Handle uncleaned containers as you would the product itself.

Logical Relationship for Emergency Response
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Caption: Emergency Response Protocol for Cethexonium Bromide Exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b155025?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Cethexonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Cethexonium-bromide
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://essr.umd.edu/who-we-are/research-safety/laboratory-safety/lab-personal-protective-equipment
https://essr.umd.edu/who-we-are/research-safety/laboratory-safety/lab-personal-protective-equipment
https://file.medchemexpress.com/batch_PDF/HY-B1260/Cetrimonium-bromide-SDS-MedChemExpress.pdf
https://pim-resources.coleparmer.com/sds/96137.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10203330&lang=EN
https://www.medkoo.com/products/42063
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b155025#personal-protective-equipment-for-handling-cethexonium-bromide
https://www.benchchem.com/product/b155025#personal-protective-equipment-for-handling-cethexonium-bromide
https://www.benchchem.com/product/b155025#personal-protective-equipment-for-handling-cethexonium-bromide
https://www.benchchem.com/product/b155025#personal-protective-equipment-for-handling-cethexonium-bromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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